3-(3,5-Difluoro-4-methyl-phenyl)-propan-1-ol

• Molecular Formula: C10H12F2O
• Molecular Weight: 186.20 g/mol
• IUPAC Name: 3-(3,5-difluoro-4-methylphenyl)propan-1-ol
• InChI: InChI=1S/C10H12F2O/c1-7-9(11)5-8(3-2-4-13)6-10(7)12/h5-6,13H,2-4H2,1H3
• InChI Key: FJJARWPCSRWJDT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1F)CCCO)F

Description

3-(3,5-Difluoro-4-methyl-phenyl)-propan-1-ol is a useful research compound. Its molecular formula is C10H12F2O and its molecular weight is 186.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To an ice-cooled solution of 3-(3,5-difluoro-4-methyl-phenyl)-propionic acid butyl ester (2.200 g; 8.584 mmol) in anhydrous THF (20 ml) was added dropwise a 1N solution of BH3.THF complex in THF (13 ml; 13 mmol). The resulting solution was stirred at 0° C., under nitrogen, for 1 h, and then at rt overnight. The reaction mixture was quenched by dropwise addition of MeOH (5 ml) followed by water (10 ml). The volatiles were removed under vacuum, and the product was extracted with DCM (3×20 ml). The combined organic layers were then washed with brine, dried over anh. MgSO4, filtered, and concentrated to dryness under reduced pressure. The crude was purified by FC (DCM/MeOH=12/1) to give the pure product 3-(3,5-difluoro-4-methyl-phenyl)-propan-1-ol as a pale yellow oil (1.440 g; 90%). LC-MS: tR=0.87 min.; [M+H]+: no ionisation.